Cas no 139-61-7 (4-(Cyclohexyloxy)benzoic acid)

• Product Name: 4-(Cyclohexyloxy)benzoic acid
• CAS No: 139-61-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD00053917
• CID: 154287
• PubChem ID: 67317
• Update Time: 2025-11-02

4-(Cyclohexyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexyloxy)benzoic acid
• Benzoic acid,4-(cyclohexyloxy)-
• 4-cyclohexyloxybenzoic acid
• AKOS BC-1915
• P-CYCLOHEXYLOXYBENZOIC ACID
• PARA-(CYCLOHEXYLOXY)BENZOICACID
• 4-(Cyclohexyloxy)-benzoic acid
• 4-cyclohexyloxy benzoic acid
• NSC-60416
• 139-61-7
• NS00024513
• OTPHEAKUEAICPM-UHFFFAOYSA-N
• Z111782198
• Benzoic acid, 4-(cyclohexyloxy)-
• VU0510731-1
• EN300-80162
• A50634
• SCHEMBL1817555
• F3145-4952
• EINECS 205-369-3
• p-(Cyclohexyloxy)benzoic acid
• PG2QAX64YC
• NSC60416
• A885969
• NSC 60416
• AKOS000264164
• Benzoic acid, p-(cyclohexyloxy)-
• P-CYCLOHEXYLOXYBENZOICACID
• DTXSID60160856
• CS-0217627
• STK948055
• DB-367021
• MFCD00053917

• MDL： MFCD00053917
• Inchi： 1S/C13H16O3/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H,14,15)
• InChI Key： OTPHEAKUEAICPM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 368.4±15.0 °C at 760 mmHg
• Flash Point: 140.0±13.9 °C
• Refractive Index: 1.559
• PSA: 46.53000
• LogP: 3.09630
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Cyclohexyloxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Cyclohexyloxy)benzoic acid

4-(Cyclohexyloxy)benzoic Acid (CAS 139-61-7): Properties, Applications, and Market Insights

4-(Cyclohexyloxy)benzoic acid (CAS 139-61-7) is an organic compound with significant industrial and research applications. This aromatic carboxylic acid features a cyclohexyloxy substituent on the benzoic acid framework, giving it unique chemical and physical properties. The compound is widely recognized for its role in pharmaceutical intermediates, liquid crystal materials, and specialty chemical synthesis.

The molecular formula of 4-(Cyclohexyloxy)benzoic acid is C₁₃H₁₆O₃, with a molecular weight of 220.26 g/mol. Its structural characteristics make it valuable in designing advanced materials, particularly in the field of liquid crystal displays (LCDs), where it serves as a key building block for mesogenic compounds. Researchers are increasingly exploring its potential in organic electronics and photovoltaic materials, aligning with current trends in sustainable technology development.

In pharmaceutical applications, 4-(Cyclohexyloxy)benzoic acid 139-61-7 has gained attention as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The cyclohexyloxy group enhances the lipophilicity of resulting compounds, potentially improving their pharmacokinetic properties. Recent studies have investigated its derivatives for their potential in addressing inflammation-related disorders, a hot topic in medicinal chemistry research.

The synthesis of 4-(Cyclohexyloxy)benzoic acid typically involves the etherification of 4-hydroxybenzoic acid with cyclohexanol, followed by purification processes. Manufacturers are increasingly adopting green chemistry principles in its production, responding to growing environmental concerns in the chemical industry. This approach includes solvent optimization and energy-efficient processes, which are currently major focus areas for chemical enterprises worldwide.

Market analysis indicates steady growth in demand for 4-(Cyclohexyloxy)benzoic acid CAS 139-61-7, particularly from the Asia-Pacific region where display technologies and pharmaceutical production are expanding rapidly. Quality specifications for industrial-grade material typically require purity levels above 98%, while research-grade material may demand even higher purity (99%+). The compound's stability under normal storage conditions makes it suitable for international trade and long-term storage.

From a regulatory perspective, 4-(Cyclohexyloxy)benzoic acid is not classified as hazardous under major chemical regulations, making it relatively straightforward to handle and transport compared to many specialty chemicals. However, proper laboratory practices should always be followed when working with this compound, including the use of appropriate personal protective equipment.

Recent technological advancements have opened new possibilities for 4-(Cyclohexyloxy)benzoic acid derivatives in advanced material science. Researchers are particularly interested in its potential applications in organic semiconductors and photoalignment layers, areas that are receiving significant investment in the electronics industry. These developments align with current market trends toward flexible displays and energy-efficient devices.

Quality control for 4-(Cyclohexyloxy)benzoic acid 139-61-7 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's melting point (typically 150-155°C) serves as an important physical characteristic for identification and purity assessment. Manufacturers are increasingly implementing advanced analytical methods to ensure batch-to-batch consistency, a critical factor for industrial users.

Environmental considerations for 4-(Cyclohexyloxy)benzoic acid include its biodegradability profile and potential ecotoxicological effects. While not classified as environmentally hazardous, proper waste management procedures should be followed. The chemical industry's growing emphasis on green chemistry and circular economy principles is driving innovation in the sustainable production and application of such specialty chemicals.

Future research directions for 4-(Cyclohexyloxy)benzoic acid CAS 139-61-7 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's molecular structure offers interesting possibilities for designing functional materials with tailored properties. These applications are particularly relevant given current scientific interest in smart materials and nanotechnology.

For researchers and industrial users seeking 4-(Cyclohexyloxy)benzoic acid, it's important to source material from reputable suppliers who can provide comprehensive analytical data and documentation. The global supply chain for such specialty chemicals has become increasingly complex, making supplier reliability a key consideration for procurement professionals.

In conclusion, 4-(Cyclohexyloxy)benzoic acid (139-61-7) represents an important building block in modern chemistry with diverse applications across multiple industries. Its unique combination of chemical properties ensures continued relevance in both established and emerging technological fields. As research progresses and new applications are discovered, this compound is likely to maintain its position as a valuable specialty chemical in the global market.